Cas no 1805137-48-7 (6-Amino-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine)

• Product Name: 6-Amino-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine
• CAS No: 1805137-48-7
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• CID: 4916962
• Update Time: 2025-05-25

6-Amino-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine

• Inchi： 1S/C7H8F2N2O2/c1-13-5-3(6(8)9)2-4(10)11-7(5)12/h2,6H,1H3,(H3,10,11,12)
• InChI Key： FREPTKZDISWQRG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N)NC(C=1OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 0.1
• Topological Polar Surface Area: 64.4

Additional information on 6-Amino-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine

6-Amino-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine: A Comprehensive Overview

The compound 6-Amino-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine, identified by the CAS number 1805137-48-7, is a fascinating molecule with a complex structure and diverse potential applications. This pyridine derivative has garnered significant attention in recent years due to its unique chemical properties and promising biological activities. The molecule's structure, featuring an amino group at position 6, a difluoromethyl group at position 4, a hydroxyl group at position 2, and a methoxy group at position 3, contributes to its versatility in various chemical and biological contexts.

Recent studies have highlighted the importance of 6-Amino-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for drug development, particularly in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The presence of the amino and hydroxyl groups facilitates hydrogen bonding, which is crucial for interactions with biological targets. Additionally, the methoxy group enhances the molecule's lipophilicity, improving its bioavailability when administered orally.

The synthesis of 6-Amino-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the introduction of the difluoromethyl group via electrophilic substitution and the selective oxidation of intermediate compounds to achieve the desired hydroxyl and methoxy functionalities. These methods have been optimized in recent studies to improve yield and purity, making large-scale production more feasible.

In terms of biological activity, 6-Amino-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine has shown potent antioxidant properties, which are attributed to its ability to scavenge free radicals. This characteristic makes it a valuable candidate for applications in cosmetics and nutraceuticals, where antioxidants are highly sought after for their anti-aging and skin protective effects. Furthermore, preliminary in vitro studies suggest that this compound may exhibit anti-inflammatory properties, opening up possibilities for its use in treating inflammatory diseases such as arthritis.

The structural uniqueness of 6-Amino-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine also lends itself to applications in materials science. Its ability to form stable coordination complexes with metal ions has been explored for use in catalysis and sensor technology. For instance, researchers have demonstrated that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, enhancing reaction efficiency and selectivity.

In recent years, there has been growing interest in the environmental impact of synthetic compounds like 6-Amino-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. While initial findings suggest that it is not highly toxic at concentrations typically encountered in industrial settings, further research is needed to fully understand its environmental footprint and develop strategies for safe disposal.

The future of 6-Amino-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine lies in its continued exploration across multiple disciplines. Collaborative efforts between chemists, biologists, and material scientists are expected to unlock new applications for this versatile molecule. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing both therapeutic interventions and sustainable materials development.